Cas no 1247828-37-0 (1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane)

• Product Name: 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane
• CAS No: 1247828-37-0
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 6510357
• PubChem ID: 62112037
• Update Time: 2025-06-12

1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane
• Cyclopentane, 1-(bromomethyl)-1-(2-ethoxyethoxy)-

• Inchi： 1S/C10H19BrO2/c1-2-12-7-8-13-10(9-11)5-3-4-6-10/h2-9H2,1H3
• InChI Key： GFUIDMKOLZFERX-UHFFFAOYSA-N
• SMILES： C1(CBr)(OCCOCC)CCCC1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 277.7±10.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane

Introduction to 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane (CAS No. 1247828-37-0)

1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane, with the CAS number 1247828-37-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its bromomethyl and 2-ethoxyethoxy functional groups attached to a cyclopentane ring, which endow it with a range of interesting properties and reactivity profiles.

The molecular formula of 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane is C₁₀H₁₉BrO₂, and its molecular weight is approximately 239.16 g/mol. The compound's structure consists of a five-membered cyclopentane ring with a bromomethyl group and a 2-ethoxyethoxy substituent attached to the same carbon atom. This unique arrangement of functional groups provides the molecule with both nucleophilic and electrophilic reactivity, making it an attractive starting material for a variety of synthetic transformations.

In the realm of pharmaceutical research, 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound in the synthesis of antiviral agents that exhibit potent activity against influenza viruses. The bromomethyl group serves as a reactive handle for further functionalization, allowing for the introduction of diverse pharmacophores that can enhance the therapeutic efficacy of the final drug candidates.

Beyond pharmaceutical applications, 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane has also found utility in materials science. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck reactions, makes it a valuable precursor for the synthesis of advanced polymers and functional materials. These materials can be tailored for specific applications, such as drug delivery systems, electronic devices, and coatings. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound to develop novel polymer-based drug delivery systems that offer improved release kinetics and biocompatibility.

The synthetic versatility of 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane is further highlighted by its use in organic synthesis. The compound can be readily transformed into a wide range of derivatives through various chemical reactions. For instance, nucleophilic substitution at the bromomethyl group can lead to the formation of ethers, amines, and other functionalized derivatives. Additionally, the 2-ethoxyethoxy group can be selectively cleaved or modified to introduce new functionalities or enhance solubility properties. These synthetic transformations are crucial for expanding the scope of applications for this compound in both academic and industrial settings.

In terms of safety and handling, 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane should be managed with appropriate precautions due to its reactivity and potential health effects. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or unwanted reactions.

The environmental impact of 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and minimize any potential environmental exposure. Researchers are actively investigating more sustainable synthetic routes to produce this compound with reduced environmental impact.

In conclusion, 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane (CAS No. 1247828-37-0) is a multifaceted organic compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.